![molecular formula C19H16FN3O2S B2872901 3-fluoro-N-[2-(2-methylphenyl)-5-oxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]benzamide CAS No. 958712-11-3](/img/structure/B2872901.png)
3-fluoro-N-[2-(2-methylphenyl)-5-oxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “3-fluoro-N-[2-(2-methylphenyl)-5-oxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]benzamide” is a complex organic molecule. Unfortunately, there is limited information available about this specific compound .
Synthesis Analysis
The synthesis of similar compounds involves various chemical reactions. For instance, the synthesis of a related compound involved the use of dichloromethane as a solvent, and the reaction was kept at a temperature below 40°C .Scientific Research Applications
Synthetic Building Blocks in Medicinal Chemistry
Compounds with fluorinated pyrazoles, such as 3-amino-4-fluoropyrazoles, are of significant interest as building blocks in medicinal chemistry due to their potential for further functionalization. These compounds can be synthesized through monofluorination of β-methylthio-β-enaminoketones, followed by condensation with hydrazines, illustrating a pathway that could be relevant for derivatives of the compound (Surmont et al., 2011).
Antiviral Research
Benzamide-based 5-aminopyrazoles and their fused heterocyclic derivatives have been synthesized and evaluated for their antiviral activities, particularly against influenza A virus (H5N1). This suggests potential applications of structurally related compounds in antiviral research (Hebishy et al., 2020).
Fluorine's Role in Drug Design
Fluorinated heterocyclic compounds, such as fluorobenzamides, are pursued for their antimicrobial properties. The incorporation of fluorine into benzamides, like in the case of 4-fluoro-N-(4-methyl-5-(2-(4-oxo-3-phenylthiazolidin-2-ylidene)hydrazinecarbonyl)thiazol-2-yl)benzamide, demonstrates enhanced antimicrobial activity, pointing to the importance of fluorination in drug design (Desai et al., 2013).
Heterocyclic Compounds in Antipsychotic Development
The development of novel antipsychotic agents, such as 1,3-dialkyl-4-(iminoarylmethyl)-1H-pyrazol-5-ols, shows the potential of heterocyclic compounds in addressing psychiatric disorders without interacting with dopamine receptors, a notable feature that could inspire further research into related compounds for neuropsychiatric applications (Wise et al., 1987).
Mechanism of Action
Target of Action
The primary targets of the compound are currently unknown. The compound is likely to bind with high affinity to multiple receptors
Mode of Action
It is known that the compound interacts with its targets, leading to changes in cellular processes . The specifics of these interactions and the resulting changes are areas of ongoing research.
Biochemical Pathways
The compound is likely to affect various biochemical pathways due to its potential to interact with multiple targets
Result of Action
It is likely that the compound has broad-spectrum biological activities
properties
IUPAC Name |
3-fluoro-N-[2-(2-methylphenyl)-5-oxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H16FN3O2S/c1-12-5-2-3-8-17(12)23-18(15-10-26(25)11-16(15)22-23)21-19(24)13-6-4-7-14(20)9-13/h2-9H,10-11H2,1H3,(H,21,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GVYNLKZFEABENZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1N2C(=C3CS(=O)CC3=N2)NC(=O)C4=CC(=CC=C4)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H16FN3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
369.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.